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Compound of Interest

Compound Name: BMS-986260

Cat. No.: B606296 Get Quote

Effective management and disposal of investigational drugs like BMS-986260, a tyrosine

kinase 2 (TYK2) inhibitor, are critical for maintaining laboratory safety, environmental

protection, and regulatory compliance. This guide provides essential, step-by-step procedures

for researchers, scientists, and drug development professionals to ensure the safe handling

and disposal of this compound. Adherence to these protocols is imperative to minimize risks

and uphold the integrity of research operations.

All disposal procedures for investigational medications must comply with federal regulations,

such as the Resource Conservation and Recovery Act (RCRA), as well as state and local laws.

[1][2] It is crucial to consult your institution's Environmental Health and Safety (EHS)

department for specific guidance and to determine if BMS-986260 is classified as a hazardous

waste.[2]

Immediate Safety and Handling Protocol
Before beginning any disposal process, ensure all personnel are equipped with the appropriate

Personal Protective Equipment (PPE), including safety goggles, lab coats, and chemical-

resistant gloves. All handling of BMS-986260 waste should be conducted within a certified

chemical fume hood to prevent inhalation of any powders or aerosols.

Step-by-Step Disposal Procedure
Initial Waste Segregation: Immediately after use, segregate all materials contaminated with

BMS-986260. This includes, but is not limited to:
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Unused or expired solid compound.

Solutions containing BMS-986260.

Contaminated consumables such as pipette tips, vials, gloves, and bench paper.[3]

Empty stock containers.

Container Selection and Labeling:

Select a compatible, UN-approved hazardous waste container for the collection of BMS-
986260 waste.[3][4] The container material (e.g., glass or plastic) should be appropriate

for the physical state of the waste (solid or liquid).[4]

Affix a "HAZARDOUS WASTE" label to the container.[4] No other labels are acceptable.[4]

Complete the label with the following information:

Principal Investigator's (PI) name.[4]

Laboratory location (building and room number).[4]

Contact phone number.[4]

Full chemical name: "BMS-986260". Avoid abbreviations.[4]

Concentration or percentage of the active ingredient.[4]

Waste Accumulation and Storage:

Store the labeled hazardous waste container in a designated Satellite Accumulation Area

(SAA).[4]

The SAA should be in a locked cabinet or within secondary containment to prevent spills.

[4]

Ensure the container is kept closed at all times, except when adding waste.

Conduct and document weekly inspections of the SAA and the waste container.[4]
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Final Disposal Process:

Once the container is full, or if the waste has been stored for the maximum allowable time

per institutional policy, initiate a disposal request.

Submit a completed Chemical Waste Disposal Request Form to your institution's EHS

department.[4]

EHS personnel will collect the waste for consolidation and transport to an EPA-permitted

incineration facility.[4][5]

Logistical Summary for BMS-986260 Disposal
Parameter Specification Rationale

Waste Classification
Hazardous Chemical Waste

(pending EHS confirmation)

Investigational drugs are

typically managed as

hazardous waste to ensure

regulatory compliance and

environmental safety.[1][2]

Primary Container

UN-approved, compatible

container (glass or plastic) with

a secure screw-top lid.

To prevent leaks and ensure

safe transport of hazardous

materials.[3][4][5]

Labeling

"HAZARDOUS WASTE" label

with PI name, location, contact,

and full chemical name.

Required by regulations for

proper identification, tracking,

and handling of hazardous

materials.[4]

Storage Location

Designated and registered

Satellite Accumulation Area

(SAA), under secondary

containment.

To ensure secure and safe

temporary storage of

hazardous waste, minimizing

exposure and spill risk.[4]

Final Disposition

Incineration at an EPA-

permitted hazardous waste

facility.

The standard and required

method for the complete

destruction of potent

pharmaceutical compounds.[4]

[5][6]
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Experimental Protocols and Methodologies
As BMS-986260 is an investigational compound, specific experimental protocols for its

disposal are not publicly available. The methodologies provided in this guide are based on

established best practices for the disposal of investigational drugs and potent chemical

compounds in a research laboratory setting, in accordance with federal and institutional

guidelines.[2][4][5]

Visualizing the Disposal Workflow
The following diagrams illustrate the key workflows and relationships in the disposal process for

BMS-986260.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b606296?utm_src=pdf-body
https://research.washu.edu/guidance-disposal-drugs-clinical-research/
https://research.cuanschutz.edu/docs/librariesprovider174/guidance-and-manuals/investigational-drug---pharmaceutical-substance-disposal.pdf?sfvrsn=f5420b9_2
https://www.medicalcenter.virginia.edu/pharmacy/investigational-drug-services/destruction-sop/
https://www.benchchem.com/product/b606296?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Researcher's Actions

EHS Department Actions

External Vendor Actions

Generate BMS-986260 Waste

Segregate Waste into
Appropriate Container

Label Container as
'Hazardous Waste'

Store in Satellite
Accumulation Area (SAA)

Request Waste Pickup
from EHS

Collect Waste from Lab

Submission of Disposal Form

Consolidate Waste at
Central Facility

Manifest for Transport

Transport to Permitted Facility

Scheduled Pickup

Incinerate Waste

Provide Certificate
of Destruction

Documentation
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Caption: Workflow for the disposal of BMS-986260 from laboratory to final destruction.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b606296?utm_src=pdf-body-img
https://www.benchchem.com/product/b606296?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Researcher / Scientist

Environmental Health & Safety (EHS)

Requests Disposal Provides Guidance & Supplies

Certified Waste Vendor

Contracts for Service Provides Documentation

Regulatory Agencies
(e.g., EPA, RCRA)

Governs Practice

Sets Regulations

Permits & Audits

Click to download full resolution via product page

Caption: Logical relationships of key entities in the investigational drug disposal process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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